Cas no 898763-21-8 (2,4-Dichloro-4'-(4-methylpiperazinomethyl) benzophenone)

• Product Name: 2,4-Dichloro-4'-(4-methylpiperazinomethyl) benzophenone
• CAS No: 898763-21-8
• MF: C₁₉H₂₀Cl₂N₂O
• MW: 363.280902862549
• MDL: MFCD03841819
• CID: 870446
• PubChem ID: 24724594
• Update Time: 2025-07-18

2,4-Dichloro-4'-(4-methylpiperazinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• (2,4-dichlorophenyl)-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• 2,4-DICHLORO-4'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
• 2,4(1H,3H)-QUINAZOLINEDIONE,7-NITRO
• 2,4-DICHLORO-4'-(4-METHYLPIPERAZIN-1-YLMETHYL)BENZOPHENONE
• 2,4-Dichloro-4'-(4-methylpiperazinomethyl)benzophenone
• AKOS016020039
• DTXSID90642993
• MFCD03841819
• (2,4-Dichlorophenyl){4-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• 898763-21-8
• 2,4-Dichloro-4'-(4-methylpiperazinomethyl) benzophenone

• MDL： MFCD03841819
• Inchi： 1S/C19H20Cl2N2O/c1-22-8-10-23(11-9-22)13-14-2-4-15(5-3-14)19(24)17-7-6-16(20)12-18(17)21/h2-7,12H,8-11,13H2,1H3
• InChI Key： ZOTHBWCNULBBAN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C1C=CC(=CC=1)CN1CCN(C)CC1)=O)Cl

Computed Properties

• Exact Mass: 362.09500
• Monoisotopic Mass: 362.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 3.84760

Additional information on 2,4-Dichloro-4'-(4-methylpiperazinomethyl) benzophenone

Recent Advances in the Study of 2,4-Dichloro-4'-(4-methylpiperazinomethyl) benzophenone (CAS: 898763-21-8)

The compound 2,4-Dichloro-4'-(4-methylpiperazinomethyl) benzophenone (CAS: 898763-21-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of interest in recent research has been the synthesis and structural modification of 2,4-Dichloro-4'-(4-methylpiperazinomethyl) benzophenone. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity while reducing the number of steps. The modified synthesis involves the use of a novel catalyst, which has been shown to significantly improve the efficiency of the reaction. This advancement is expected to facilitate further research and potential scale-up for industrial applications.

In addition to synthetic improvements, recent investigations have explored the pharmacological properties of this compound. Preliminary in vitro studies have revealed its potent activity against certain cancer cell lines, particularly those associated with breast and lung cancers. The compound appears to exert its effects through the inhibition of key signaling pathways involved in cell proliferation and survival. These findings were corroborated by a separate study published in Bioorganic & Medicinal Chemistry Letters (2023), which reported similar results and suggested potential synergies with existing chemotherapeutic agents.

Another significant development is the exploration of 2,4-Dichloro-4'-(4-methylpiperazinomethyl) benzophenone as a potential antimicrobial agent. A recent study in the European Journal of Medicinal Chemistry (2023) highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound's mechanism of action involves disruption of bacterial cell membrane integrity, a target that differs from conventional antibiotics. This unique mode of action could make it a valuable candidate for addressing the growing challenge of antibiotic resistance.

Despite these promising findings, challenges remain in the development of 2,4-Dichloro-4'-(4-methylpiperazinomethyl) benzophenone as a therapeutic agent. Recent pharmacokinetic studies have identified issues related to its bioavailability and metabolic stability. However, ongoing research is addressing these limitations through structural optimization and formulation strategies. For instance, a 2023 study in Molecular Pharmaceutics explored the use of nanoparticle-based delivery systems to enhance the compound's solubility and target specificity.

In conclusion, recent research on 2,4-Dichloro-4'-(4-methylpiperazinomethyl) benzophenone (CAS: 898763-21-8) has demonstrated its potential across multiple therapeutic areas. From improved synthetic methods to promising pharmacological activities, this compound continues to be a subject of intense investigation. While challenges in drug development persist, the collective findings from these studies provide a strong foundation for future research and potential clinical applications. As the field progresses, it will be important to further elucidate the compound's mechanism of action and optimize its properties for therapeutic use.